3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride
Overview
Description
“3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” is a chemical compound with the CAS Number: 1181540-59-9 . It has a molecular weight of 203.67 . The IUPAC name for this compound is 3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3O.ClH/c1-6-10-8(12-11-6)7-3-2-4-9-5-7;/h7,9H,2-5H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound is stored at room temperature .
Scientific Research Applications
Drug Discovery and Development
3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride: is a compound that can be utilized in the early stages of drug discovery. Its structure contains an oxadiazole ring, which is a heterocyclic compound often found in biologically active molecules . This structure is known to interact with various biological targets and can serve as a scaffold for developing new therapeutic agents. Researchers can modify the compound to enhance its interaction with specific proteins or enzymes, potentially leading to the development of new medications for diseases that currently lack effective treatments.
Anticancer Research
The oxadiazole ring present in this compound has been associated with anticancer properties . It can be incorporated into novel chemical entities that are tested against various cancer cell lines, such as HeLa, HCT-116, and MCF-7 . By studying the compound’s efficacy and mechanism of action, scientists can gain insights into how it might inhibit cancer cell growth and proliferation, contributing to the development of new anticancer drugs.
Agricultural Chemistry
Compounds containing the 1,2,4-oxadiazole moiety have shown broad-spectrum agricultural biological activities . They can be used as pharmacophores to design novel pesticides. The specific compound could be investigated for its potential use in protecting crops from pests and diseases, thereby enhancing agricultural productivity.
Material Science
Oxadiazoles are known for their application in material science, particularly in creating scintillating materials . These materials are used in radiation detectors and medical imaging devices. The compound’s structural properties could be explored to develop new materials with improved scintillation efficiency.
Chemical Synthesis
As a heterocyclic building block, 3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride can be used in chemical synthesis to create a variety of complex molecules . Its reactivity and stability under different conditions make it a valuable component for constructing larger, more complex chemical structures for various applications.
Safety and Hazards
Future Directions
While specific future directions for “3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” are not available in the retrieved data, the field of oxadiazole research is quite active. Oxadiazoles are being studied for their potential as anti-infective agents , and new synthetic strategies are being developed for these compounds .
Mechanism of Action
Target of Action
The compound “3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” belongs to the class of 1,2,4-oxadiazoles . Compounds in this class have been recognized as selective inhibitors of various enzymes and receptors, suggesting that they may interact with multiple targets .
Biochemical Pathways
The affected pathways would depend on the specific targets of “3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride”. Given the broad range of activities associated with 1,2,4-oxadiazoles, it’s likely that multiple pathways could be affected .
Result of Action
The molecular and cellular effects of “3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” would depend on its specific targets and mode of action. Based on the activities of other 1,2,4-oxadiazoles, potential effects could include modulation of enzyme activity, changes in cell signaling, and effects on cell growth or survival .
properties
IUPAC Name |
3-methyl-5-piperidin-3-yl-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c1-6-10-8(12-11-6)7-3-2-4-9-5-7;/h7,9H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOKDRQHVKSSAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1181540-59-9 |
Source
|
| Record name | 3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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